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Abstract

This technical document provides a comprehensive overview of the key physicochemical
properties, specifically the boiling point and density, of 1-(Trimethylsilyl)-1-propyne (CAS No.
6224-91-5). It includes a detailed summary of reported values, standardized experimental
protocols for their determination, and a generalized workflow for its application in chemical
synthesis. This guide is intended to serve as a critical resource for professionals in research
and development who utilize this versatile organosilicon compound.

Introduction

1-(Trimethylsilyl)-1-propyne, with the linear formula CHsC=CSi(CHs)s, is a clear, colorless
liquid widely employed in organic synthesis.[1] Its utility is prominent in the preparation of
alkynyl silane derivatives, the palladium-catalyzed carboannulation for synthesizing highly
substituted indenes, and in rhodium-catalyzed reactions to form indenones.[1] Accurate
knowledge of its physical properties, such as boiling point and density, is fundamental for its
proper handling, purification, and application in controlled chemical reactions.

Physicochemical Data

The boiling point and density of 1-(Trimethylsilyl)-1-propyne have been well-documented in
the literature. The following table summarizes these critical values for easy reference and
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comparison.
Property Value Conditions Source
At standard
Boiling Point 99-100 °C atmospheric pressure [1112][3]
(lit.)
100 °C Not specified

372.50 £ 0.50 K

At normal pressure
(99.35 £ 0.50 °C)

[4]

Density 0.758 g/mL At 25 °C (lit.) [1][2]
0.750 g/mL Not specified

0.765 g/cm? Not specified [5]

Specific Gravity 0.75 20/20

Note: "lit." refers to literature values. 1 g/mL is equivalent to 1 g/cm3.

Experimental Protocols

Accurate determination of boiling point and density is crucial for verifying the purity of 1-

(Trimethylsilyl)-1-propyne and for designing experimental setups. The following sections

detail standard methodologies.

Boiling Point Determination by Distillation

Simple distillation is a reliable method for determining the boiling point of a pure liquid while

simultaneously purifying it.[6]
Apparatus:

¢ Round-bottom flask

« Distillation head with thermometer adapter

e Thermometer (-10 to 110 °C range)
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Condenser

Receiving flask

Heating mantle or oil bath

Boiling chips

Procedure:

Place approximately 5-10 mL of 1-(Trimethylsilyl)-1-propyne and a few boiling chips into
the round-bottom flask.

Assemble the simple distillation apparatus as shown in the workflow diagram below. Ensure
the thermometer bulb is positioned just below the side arm of the distillation head to
accurately measure the temperature of the vapor entering the condenser.[7][8]

Begin heating the flask gently.

As the liquid boils, vapors will rise and envelop the thermometer bulb. The temperature will
rise and then stabilize.

Record the temperature at which the vapor temperature remains constant while the liquid is
actively distilling and condensing into the receiving flask. This stable temperature is the
observed boiling point.[6][8]

Record the ambient atmospheric pressure, as boiling point is pressure-dependent.
Corrections may be necessary if the pressure deviates significantly from standard pressure
(760 mmHgQ).

Density Determination by Pychometry

A pycnometer (specific gravity bottle) is used to accurately determine the density of a liquid by

measuring a precise volume.

Apparatus:

Pycnometer (e.g., 10 mL) with a ground-glass stopper and capillary tube
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Analytical balance (accurate to £0.0001 g)

Constant temperature water bath (set to 25.0 °C)

The sample liquid, 1-(Trimethylsilyl)-1-propyne

Deionized water (for calibration)

Procedure:

 Calibration:

o Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on the analytical balance (ma).

o Fill the pycnometer with deionized water and insert the stopper, allowing excess water to
exit through the capillary.

o Submerge the filled pycnometer in the constant temperature bath at 25.0 °C for 15-20
minutes to allow for thermal equilibration.

o Remove the pycnometer, carefully dry the exterior, and weigh it (mz2).

e Sample Measurement:

[¢]

Empty and thoroughly dry the pycnometer.

[¢]

Fill the pycnometer with 1-(Trimethylsilyl)-1-propyne.

[e]

Repeat the thermal equilibration step in the 25.0 °C water bath.

o

Dry the exterior and weigh the pycnometer filled with the sample (ms).
e Calculation:
o The mass of the water is (mz - ma).

o The mass of the sample is (ms - ma).
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[e]

The density of water at 25.0 °C is a known value (p_water = 0.99704 g/mL).

o

The volume of the pycnometer is V = (mz2 - m1) / p_water.

[¢]

The density of the sample (p_sample) is calculated as: p_sample = (ms - m1) / V

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for a chemical synthesis reaction, such
as the preparation of indenones using 1-(Trimethylsilyl)-1-propyne as a reagent.
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Caption: Generalized workflow for chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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